Recent advances in the total synthesis of 2,7′-cyclolignans
Organic & Biomolecular Chemistry Pub Date: 2022-01-27 DOI: 10.1039/D1OB02457D
Abstract
The synthetic progress of bioactive 2,7′-cyclolignans is reviewed. After a short introduction to biosynthesis and chemoenzymatic synthesis, the chemical synthesis of various aryltetralin, dihydronaphthalene and 7′-arylnaphthalene-types of these lignans is demonstrated. Notably, newly developed methods, such as Pd-catalyzed C–H arylation, organocatalysis and photocatalysis under visible-light, are discussed during the construction of their skeleton. These efforts will stimulate further development of novel synthetic strategies for this kind of natural product with important biological activities.
Recommended Literature
- [1] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [2] An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†
- [3] An automatic determination of thoria in thoria-urania mixtures
- [4] Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder
- [5] An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†
- [6] An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification
- [7] An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†
- [8] An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†
- [9] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
- [10] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
Journal Name:Organic & Biomolecular Chemistry
research_products
-
CAS no.: 89640-58-4